Cas no 351156-91-7 (Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate)

• Product Name: Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate
• CAS No: 351156-91-7
• MF: C₁₂H₉Cl₂NO₂S
• MW: 302.176359891891
• MDL: MFCD01924219
• CID: 2951934
• PubChem ID: 716974
• Update Time: 2025-11-03

Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-氨基-4-(2,4-二氯苯基)噻吩-3-甲酸甲酯
• methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate
• 2-Amino-4-(2,4-dichloro-phenyl)-thiophene-3-carboxylic acid methyl ester
• BBL016145
• STK348728
• 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylic acid methyl ester
• methyl 2-amino-4-(2,4-dichlorophenyl)-3-thiophenecarboxylate
• methyl2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate
• VS-05169
• ALBB-001682
• 848-272-7
• H21619
• AK-968/15360339
• AKOS000304352
• EN300-227712
• MFCD01924219
• CS-0215177
• 351156-91-7
• Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate

• MDL： MFCD01924219
• Inchi： 1S/C12H9Cl2NO2S/c1-17-12(16)10-8(5-18-11(10)15)7-3-2-6(13)4-9(7)14/h2-5H,15H2,1H3
• InChI Key： GIOFCQOUWOEQFQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CSC(=C1C(=O)OC)N)Cl

Computed Properties

• Exact Mass: 300.9731051Da
• Monoisotopic Mass: 300.9731051Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 80.6

Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate

Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate (CAS No. 351156-91-7): A Comprehensive Overview

Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate (CAS No. 351156-91-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drug candidates.

The chemical structure of Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate consists of a thiophene ring substituted with a 2,4-dichlorophenyl group and a methyl ester moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various research applications. The amino group, in particular, can participate in hydrogen bonding and other interactions that are crucial for biological activity.

Recent studies have highlighted the potential of Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate has also shown promise in cancer research. A study conducted by a team of researchers at the National Institutes of Health (NIH) demonstrated that this compound has selective cytotoxicity against several cancer cell lines. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis, suggesting its potential as an anticancer agent.

The synthesis of Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the reaction of 2,4-dichlorobenzaldehyde with thioglycolic acid followed by condensation with methylamine and esterification with methanol. This multi-step process has been refined to achieve high yields and minimize side reactions, making it suitable for large-scale production.

The physicochemical properties of Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate have been thoroughly characterized. It is a solid at room temperature with a melting point ranging from 100°C to 105°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various formulation strategies in drug development.

In terms of safety and toxicity, preliminary studies have indicated that Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential before advancing to clinical trials. Preclinical studies have shown that this compound does not exhibit significant cytotoxicity or genotoxicity at relevant concentrations.

The potential applications of Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate extend beyond its direct therapeutic uses. It serves as an important building block in the synthesis of more complex molecules with diverse biological activities. For example, researchers have used this compound as a starting material to develop novel inhibitors of specific enzymes involved in disease pathways.

In conclusion, Methyl 2-amino-4-(2,4-dichlorophenyl)thiophene-3-carboxylate (CAS No. 351156-91-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of new therapeutic agents targeting inflammation and cancer. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.